2,4-DIAMINO-6-HYDROXY-5-NITROSOPYRIMIDINE 2,4-DIAMINO-6-HYDROXY-5-NITROSOPYRIMIDINE
Brand Name: Vulcanchem
CAS No.: 2387-48-6
VCID: VC20766545
InChI: InChI=1S/C4H5N5O2/c5-2-1(9-11)3(10)8-4(6)7-2/h(H5,5,6,7,8,10)
SMILES: C1(=C(N=C(NC1=O)N)N)N=O
Molecular Formula: C4H5N5O2
Molecular Weight: 155.12 g/mol

2,4-DIAMINO-6-HYDROXY-5-NITROSOPYRIMIDINE

CAS No.: 2387-48-6

Cat. No.: VC20766545

Molecular Formula: C4H5N5O2

Molecular Weight: 155.12 g/mol

* For research use only. Not for human or veterinary use.

2,4-DIAMINO-6-HYDROXY-5-NITROSOPYRIMIDINE - 2387-48-6

CAS No. 2387-48-6
Molecular Formula C4H5N5O2
Molecular Weight 155.12 g/mol
IUPAC Name 2,4-diamino-5-nitroso-1H-pyrimidin-6-one
Standard InChI InChI=1S/C4H5N5O2/c5-2-1(9-11)3(10)8-4(6)7-2/h(H5,5,6,7,8,10)
Standard InChI Key HVMRLFSFHWCUCG-UHFFFAOYSA-N
Isomeric SMILES C1(=C(NC(=NC1=O)N)N)N=O
SMILES C1(=C(N=C(NC1=O)N)N)N=O
Canonical SMILES C1(=C(N=C(NC1=O)N)N)N=O

2,4-Diamino-6-hydroxy-5-nitrosopyrimidine is a nitrogen-containing heterocyclic compound with significant potential in medicinal chemistry and pharmacology. Its chemical structure features a pyrimidine ring substituted with amino, hydroxyl, and nitroso groups, which contribute to its biological activity. The compound is identified by the CAS number 2387-48-6 and has a molecular formula of C₄H₅N₅O₂, with a molecular weight of approximately 155.12 g/mol.

Synthesis and Preparation

The synthesis of 2,4-diamino-6-hydroxy-5-nitrosopyrimidine typically involves multi-step organic reactions that may include the use of sodium methoxide as a reagent. Specific methods can vary based on desired purity and yield, but detailed protocols are often found in specialized chemical literature or patents .

Biological Activity and Research Findings

Research has demonstrated that 2,4-diamino-6-hydroxy-5-nitrosopyrimidine exhibits various biological effects, particularly in relation to its potential as an anti-inflammatory agent.

Mechanism of Action

Studies indicate that this compound can inhibit the formation of radical species associated with non-steroidal anti-inflammatory drug (NSAID) toxicity. For example, it has been shown to modulate mitochondrial respiratory chain activity and reduce intestinal permeability induced by NSAIDs like indomethacin .

Potential Therapeutic Applications

The compound is being explored for its potential as a therapeutic agent against conditions such as NSAID enteropathy, where it may mitigate gastrointestinal damage caused by these medications.

Safety and Handling

When handling 2,4-diamino-6-hydroxy-5-nitrosopyrimidine, standard laboratory safety protocols should be followed:

  • Use personal protective equipment (PPE), including gloves and goggles.

  • Work in a well-ventilated area or fume hood.

  • Store the compound at ambient temperatures away from moisture.

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